Cas no 21890-10-8 (3-methylcyclopentadecane-1,5-dione)

3-methylcyclopentadecane-1,5-dione structure
21890-10-8 structure
Product Name:3-methylcyclopentadecane-1,5-dione
CAS No:21890-10-8
MF:C16H28O2
MW:252.392325401306
CID:1405209
PubChem ID:11184330
Update Time:2025-04-20

3-methylcyclopentadecane-1,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-methylcyclopentadecane-1,5-dione
    • 1,5-cyclopentadecanedione, 3-methyl-
    • LogP
    • NS00003265
    • EC 606-859-3
    • SCHEMBL727114
    • DB-218155
    • DTXSID20458044
    • 21890-10-8
    • Inchi: 1S/C16H28O2/c1-14-12-15(17)10-8-6-4-2-3-5-7-9-11-16(18)13-14/h14H,2-13H2,1H3
    • InChI Key: FRTDAFYYAIXLRJ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCCCCCC(CC(C)C1)=O

Computed Properties

  • Exact Mass: 252.20904
  • Monoisotopic Mass: 252.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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